Cas no 1804074-41-6 (3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid
• CAS No: 1804074-41-6
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• CID: 4940002
• Update Time: 2025-05-21

3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid

• Inchi： 1S/C12H13BrO4S/c1-18-10-4-7(3-9(14)6-13)2-8(5-10)11(15)12(16)17/h2,4-5,11,15H,3,6H2,1H3,(H,16,17)
• InChI Key： AVJZKPKHEDVVJB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C(C(=O)O)O)C=1)SC)=O

Computed Properties

• Exact Mass: 331.97179 g/mol
• Monoisotopic Mass: 331.97179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.9
• Molecular Weight: 333.20

Additional information on 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid

Research Brief on 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid (CAS: 1804074-41-6)

3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid (CAS: 1804074-41-6) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-oxopropyl and methylthio functional groups, has shown potential in various biochemical applications, including enzyme inhibition and as a precursor for more complex pharmacologically active molecules. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, making it a subject of significant scientific interest.

The synthesis of 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid involves a multi-step organic reaction process, starting from readily available mandelic acid derivatives. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for its application in biological studies. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity for further research.

In terms of biological activity, preliminary studies suggest that 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory agents. Additionally, its ability to interact with thiol-containing proteins has been investigated, highlighting its potential as a modulator of redox-sensitive cellular processes.

Recent publications have also explored the compound's role in drug discovery. For instance, it has been used as a building block in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions. These inhibitors have shown efficacy in preclinical models of cancer and autoimmune diseases, underscoring the compound's versatility in medicinal chemistry.

Despite these promising findings, further research is needed to fully elucidate the pharmacological profile of 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid. Current studies are focused on optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 3-(3-Bromo-2-oxopropyl)-5-(methylthio)mandelic acid represents a valuable tool in chemical biology and drug discovery. Its unique chemical properties and biological activities offer numerous opportunities for innovation in the development of new therapeutic strategies. Continued research will be essential to unlock its full potential and translate these findings into clinical applications.